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Compound of Interest

Compound Name: 3-Propylcyclopentanone

Cat. No.: B2565938 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Propylcyclopentanone is not readily

available. The following guidance is based on the safety data of structurally similar compounds,

namely Cyclopentanone and 2-Propylcyclopentanone. It is imperative to conduct a thorough

risk assessment and consult your institution's Environmental Health and Safety (EHS)

department before handling this chemical. This guide is intended to provide essential safety

and logistical information for researchers, scientists, and drug development professionals.

Hazard Identification and Classification
Based on data from analogous compounds, 3-Propylcyclopentanone should be treated as a

hazardous substance with the following potential classifications:

Flammable Liquid: May be a flammable liquid and vapor.[1][2][3][4][5][6]

Skin Irritant: Causes skin irritation.[2][3][4][5][6][7]

Eye Irritant: Causes serious eye irritation.[2][3][4][5][6][7]

Respiratory Irritant: May cause respiratory irritation.[2][6]

Quantitative Data Summary
The following table summarizes key quantitative data for structurally similar compounds. This

information is critical for safe handling and storage.
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Property Value Compound Source

Molecular Formula C₈H₁₄O
3-

Propylcyclopentanone
[8]

Molecular Weight 126.20 g/mol
2-

Propylcyclopentanone
[6]

Boiling Point 130 - 131 °C Cyclopentanone [2]

Flash Point 30 °C (closed cup) Cyclopentanone [2]

Hazard Statements
H226, H315, H319,

H335

2-

Propylcyclopentanone
[6]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Propylcyclopentanone:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields or a full-face

shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[7][9][10]

Skin Protection

   Gloves
Chemical-resistant gloves

(e.g., nitrile or butyl rubber).

Prevents skin contact which

can cause irritation.[4][7][11]

   Protective Clothing

A lab coat or chemical-

resistant apron. For larger

quantities, chemical-resistant

coveralls are recommended.

Protects against skin contact

and contamination of personal

clothing.[9][11]

Respiratory Protection

Use in a well-ventilated area,

preferably under a chemical

fume hood. If ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge is

required.

Minimizes inhalation of vapors

which may cause respiratory

tract irritation.[2][9]

Handling and Storage Procedures
Handling:

Preparation: Read and understand this safety guidance and any available institutional

protocols. Ensure all necessary PPE is clean, in good condition, and readily available.

Ventilation: All handling of 3-Propylcyclopentanone should be conducted in a well-

ventilated laboratory, inside a certified chemical fume hood.[9][11]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[2][3][4] Use non-sparking tools and take precautionary measures against static discharge.[3]

[4]
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Dispensing: When transferring the chemical, use caution to avoid splashes and the

generation of aerosols.

Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in the work

area.[1]

Storage:

Container: Keep the container tightly closed when not in use.[1][2]

Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[9]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.[7]

Spill Management Protocol
Evacuation and Ventilation: In case of a spill, immediately evacuate non-essential personnel

from the area and ensure adequate ventilation. Remove all sources of ignition.[2]

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

(e.g., vermiculite, sand, or earth).

Collection: Carefully collect the absorbed material and place it into a suitable, labeled

container for hazardous waste disposal.[11]

Decontamination: Clean the spill area thoroughly with soap and water. All materials used for

spill clean-up must also be disposed of as hazardous waste.

Disposal Plan
The recommended method for the disposal of 3-Propylcyclopentanone and contaminated

materials is through your institution's hazardous waste management program.[12]

Waste Collection: Collect waste in a clearly labeled, compatible, and tightly sealed container.

The label should include "Hazardous Waste" and the full chemical name, "3-
Propylcyclopentanone".[12]
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Storage: Store the waste container in a designated hazardous waste accumulation area,

away from incompatible materials.

Pickup: Contact your institution's EHS department to arrange for pickup and disposal in

accordance with federal, state, and local regulations.

Experimental Workflow and Safety Logic
The following diagram illustrates the logical flow of operations for safely handling 3-
Propylcyclopentanone, from preparation to disposal.
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Workflow for Handling 3-Propylcyclopentanone

Preparation

Handling (in Fume Hood)

Post-Experiment

Disposal

Emergency Procedures

Risk Assessment

Review Safety Data (Analogous Compounds)

Gather Required PPE

Setup and Grounding

Dispense Chemical

Perform Experiment

Decontaminate Work Area

Spill Occurs

Segregate Waste

Label Hazardous Waste

Store in Designated Area

Arrange EHS Pickup

Evacuate, Ventilate, Contain

Dispose of Spill Debris as Hazardous Waste

Click to download full resolution via product page

Caption: Logical workflow for handling 3-Propylcyclopentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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